BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for JTC-801
Stock Solution Preparation in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jtc-801

Cat. No.: B1673098

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTC-801 is a potent and selective antagonist of the nociceptin/orphanin FQ (NOP) receptor,
also known as the opioid receptor-like 1 (ORL1) receptor.[1][2][3] It displays high affinity for the
NOP receptor with a Ki value of 8.2 nM and exhibits significant selectivity over other opioid
receptors.[1][4] JTC-801's ability to modulate the NOP receptor signaling pathway makes it a
valuable tool in neuroscience research, particularly in studies related to pain, anxiety, and
stress-related disorders. Recent studies have also explored its potential in cancer research,
where it has been shown to induce pH-dependent cell death in cancer cells and inhibit the
PI3K-Akt-mTOR signaling pathway in melanoma.

Accurate and consistent preparation of JTC-801 stock solutions is paramount for obtaining
reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended
solvent for JTC-801 due to its excellent solubilizing capacity for this compound. This document
provides a detailed protocol for the preparation, storage, and handling of JTC-801 stock
solutions in DMSO.

Data Presentation

A summary of the key quantitative data for JTC-801 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Weight 447.96 g/mol

Molecular Formula C26H25N302 + HCI

Appearance White to off-white solid

Purity >98%

Solubility in DMSO > 22.4 mg/mL to 100 mg/mL

Storage (Powder) 4°C, sealed from moisture

-20°C for 1 month; -80°C for 6

Storage (in DMSO)
months

Experimental Protocols

Protocol 1: Preparation of a 10 mM JTC-801 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JTC-801 in high-purity,
anhydrous DMSO.

Materials:

e JTC-801 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), >99.9% purity

o Calibrated analytical balance

« Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL) or amber glass vials
» Vortex mixer

» Pipettes and sterile filter tips

Procedure:
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o Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) / 1000

o For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 447.96 g/mol / 1000 = 4.48
mg

» Weighing:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh 4.48 mg of JTC-801 powder directly into the tared tube.
 Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the JTC-801 powder.

o Tightly cap the tube and vortex thoroughly for 2-5 minutes until the compound is
completely dissolved. A clear solution should be obtained.

o For compounds that are difficult to dissolve, gentle warming in a 37°C water bath or brief
sonication may be applied. However, always check for the compound's temperature
sensitivity. It is noted that hygroscopic DMSO can negatively impact solubility, so using
newly opened DMSO is recommended.

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to
aliquot the stock solution into smaller, single-use working volumes (e.g., 10-50 pL) in
sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name (JTC-801), concentration (10 mM),
solvent (DMSO), and the date of preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month). The stock solution should be sealed and protected from
moisture.
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Safety and Handling Precautions

e JTC-801 should be handled in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
¢ Avoid the formation of dust and aerosols during weighing and handling of the powder.

e DMSO is readily absorbed through the skin and can carry dissolved substances with it.
Handle with care and avoid direct contact.

o Consult the Safety Data Sheet (SDS) for JTC-801 for complete safety information.
Visualizations

Experimental Workflow

The following diagram illustrates the key steps for the preparation of a JTC-801 stock solution.
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Preparation of JTC-801 Stock Solution
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Caption: Workflow for preparing JTC-801 stock solution in DMSO.

Signaling Pathway

JTC-801 acts as an antagonist to the NOP receptor, which is a G-protein coupled receptor
(GPCR). The binding of the endogenous ligand, nociceptin/orphanin FQ (N/OFQ), to the NOP
receptor typically leads to the inhibition of adenylyl cyclase and a decrease in cyclic AMP
(cAMP) levels. JTC-801 blocks this interaction, thereby inhibiting the downstream signaling

cascade.
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Caption: Antagonistic action of JTC-801 on the NOP receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for JTC-801 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673098#how-to-prepare-jtc-801-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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